N-(1,3-benzodioxol-5-ylmethyl)-5-ethoxy-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-ethoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H21NO5S/c1-4-22-16-9-18(13(3)7-12(16)2)25(20,21)19-10-14-5-6-15-17(8-14)24-11-23-15/h5-9,19H,4,10-11H2,1-3H3
• InChI Key: UOBVKGSGJOYEBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)C)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol

Description

Typically, a description of a chemical compound includes its IUPAC name, common names, structural formula, and molecular formula. The structure can often be found in chemical databases or scientific literature.

Synthesis Analysis

The synthesis of a compound refers to the methods used to create it in the lab. This information can usually be found in the methods section of scientific papers.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. Information on its reactivity, stability, and the products it forms during reactions can be found in the scientific literature.

Physical And Chemical Properties Analysis

This includes information on the compound’s melting and boiling points, solubility, color, odor, density, and other physical characteristics.

Scientific Research Applications

Endothelin Receptor Antagonists

Sulfonamide derivatives have been studied for their role as endothelin receptor antagonists, showing potential in treating cardiovascular diseases. The structure-activity relationship studies have led to the development of compounds with improved binding and functional activity, highlighting their therapeutic potential in inhibiting the pressor effect caused by endothelin-1, a potent vasoconstrictor involved in various cardiovascular diseases (N. Murugesan et al., 1998).

Photodynamic Therapy for Cancer

Research on zinc phthalocyanine substituted with benzenesulfonamide derivative groups has shown high singlet oxygen quantum yield, indicating its utility in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, making them promising Type II photosensitizers for cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Antifungal and Anti-HIV Activities

New benzenesulfonamide derivatives bearing the 1,3,4-oxadiazole moiety have been synthesized and tested for their anti-HIV and antifungal activities. This study indicates the potential of sulfonamide derivatives in developing new treatments for HIV and fungal infections (M. Zareef et al., 2007).

Antiproliferative Agents

Derivatives of N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide have been prepared as potential antiproliferative agents against various tumor cell lines. These studies contribute to the understanding of structure-activity relationships and the development of new anticancer agents (Somayeh Motavallizadeh et al., 2014).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how it produces its effects at the molecular level.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential health effects, precautions for handling and use, and procedures for safe storage and disposal.